Cas no 1806978-30-2 (Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate
• CAS No: 1806978-30-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4884386
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)6-5(2)4-14-9(13)7(6)8(11)12/h4,8H,3H2,1-2H3
• InChI Key： CCWOZPDTKAGJIS-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C)C=1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate

Recent Advances in the Study of Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate (CAS: 1806978-30-2)

Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate (CAS: 1806978-30-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its difluoromethyl and fluoro substituents, has been explored for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic routes, biological activities, and potential therapeutic applications, making it a compound of high interest in the scientific community.

The synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve high regioselectivity in the fluorination step. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The compound's structural features, including the difluoromethyl group, have been shown to enhance metabolic stability and bioavailability, which are critical factors in drug design.

In the realm of agrochemicals, Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate has been investigated as a precursor for the development of novel fungicides. Research conducted by Bayer CropScience (2022) demonstrated its efficacy in inhibiting the growth of fungal pathogens such as Botrytis cinerea and Fusarium graminearum. The compound's mode of action involves the disruption of fungal cell wall synthesis, a mechanism that has been further elucidated through molecular docking studies. These findings highlight its potential as a sustainable alternative to existing fungicides, particularly in the face of increasing resistance among fungal populations.

Pharmaceutical applications of Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate have also been explored, with a focus on its role as a building block for kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the incorporation of this compound into the structure of a potent JAK2 inhibitor, which exhibited promising activity in preclinical models of myeloproliferative disorders. The fluorinated pyridine core was found to enhance binding affinity to the target kinase while maintaining favorable pharmacokinetic properties. This research underscores the versatility of the compound in medicinal chemistry and its potential to contribute to the development of targeted therapies.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate. Issues such as cost-effectiveness, scalability of synthetic methods, and potential toxicity profiles need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further investigation. Ongoing research is expected to uncover additional applications and optimize its use in both agrochemical and pharmaceutical industries.

In conclusion, Ethyl 3-(difluoromethyl)-2-fluoro-5-methylpyridine-4-carboxylate (CAS: 1806978-30-2) represents a valuable scaffold in chemical biology and drug discovery. Recent studies have highlighted its synthetic versatility, biological efficacy, and potential therapeutic applications, positioning it as a compound of significant interest. Future research should focus on addressing existing challenges and expanding its utility in diverse fields, paving the way for innovative solutions in agriculture and medicine.